Cas no 25276-80-6 (2,4-Tridecanedione)
2,4-Tridecanedione structure
Product Name:2,4-Tridecanedione
CAS No:25276-80-6
MF:C13H24O2
MW:212.328464508057
CID:1424840
PubChem ID:529776
Update Time:2025-04-20
2,4-Tridecanedione Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Tridecanedione
- tridecane-2,4-dione
- 2,4-Tridecadione
- SCHEMBL170019
- DTXSID90336188
- Decoylaceton
- QAXKYAIESKANJL-UHFFFAOYSA-N
- 25276-80-6
- DTXCID40287277
-
- Inchi: 1S/C13H24O2/c1-3-4-5-6-7-8-9-10-13(15)11-12(2)14/h3-11H2,1-2H3
- InChI Key: QAXKYAIESKANJL-UHFFFAOYSA-N
- SMILES: O=C(CC(C)=O)CCCCCCCCC
Computed Properties
- Exact Mass: 212.17772
- Monoisotopic Mass: 212.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 10
- Complexity: 185
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
2,4-Tridecanedione Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
25276-80-6 (2,4-Tridecanedione) Related Products
- 502-49-8(Cyclooctanone)
- 502-72-7(Cyclopentadecanone)
- 112-12-9(2-Undecanone)
- 504-02-9(Cyclohexane-1,3-dione)
- 593-08-8(2-Tridecanone)
- 693-54-9(Decan-2-one)
- 110-13-4(hexane-2,5-dione)
- 502-56-7(5-Nonanone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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